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Compound of Interest

Compound Name: 2-Amino-2-methylpropanamide

Cat. No.: B190125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-2-methylpropanamide, a simple yet versatile chemical entity, holds significant

potential as a building block in medicinal chemistry and drug discovery. Its unique structural

feature, a gem-dimethyl group adjacent to an amide and an amine, imparts specific

conformational properties that can be exploited in the design of novel therapeutic agents. This

technical guide provides an in-depth overview of the current and potential research applications

of 2-Amino-2-methylpropanamide, with a focus on its role in the development of inhibitors for

critical biological targets. We will delve into its application in the synthesis of anti-HIV agents

and explore its potential as a scaffold for dipeptidyl peptidase IV (DPP-IV) inhibitors, complete

with available quantitative data, experimental methodologies, and diagrammatic

representations of relevant pathways and workflows.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 2-Amino-2-
methylpropanamide is crucial for its application in synthesis and drug design.
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Property Value

Molecular Formula C4H10N2O

Molecular Weight 102.14 g/mol

IUPAC Name 2-amino-2-methylpropanamide

CAS Number 16252-90-7

Synonyms 2-methylalaninamide, α-Aminoisobutyramide

Synthesis of 2-Amino-2-methylpropanamide
While detailed, specific protocols for the direct synthesis of 2-Amino-2-methylpropanamide
are not extensively documented in readily available literature, a common synthetic route

involves the amidation of its corresponding amino acid, 2-aminoisobutyric acid.

Experimental Protocol: Synthesis from 2-
Aminoisobutyric Acid
A general conceptual procedure for the synthesis of 2-Amino-2-methylpropanamide from 2-

aminoisobutyric acid is outlined below. This protocol is based on standard peptide coupling

reactions and may require optimization for specific laboratory conditions.

Materials:

2-Aminoisobutyric acid

Ammonia (or an ammonia equivalent)

A suitable coupling agent (e.g., DCC, HBTU, HATU)

A suitable base (e.g., DIEA, NMM)

An appropriate solvent (e.g., DMF, DCM)

Procedure:
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Activation of the Carboxylic Acid: Dissolve 2-aminoisobutyric acid in an appropriate

anhydrous solvent. Add the coupling agent and a base to the solution to activate the

carboxylic acid group.

Amidation: Introduce ammonia gas or a solution of ammonia in an organic solvent to the

reaction mixture.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Work-up and Purification: Upon completion of the reaction, quench the reaction and perform

an aqueous work-up to remove excess reagents and byproducts. The crude product can

then be purified using techniques like column chromatography or recrystallization to yield

pure 2-Amino-2-methylpropanamide.

2-Aminoisobutyric Acid Activation with
Coupling Agent

Coupling Reagents, Base Amidation with
Ammonia
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To cite this document: BenchChem. [Potential Research Applications of 2-Amino-2-
methylpropanamide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190125#potential-research-applications-of-2-amino-
2-methylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b190125?utm_src=pdf-body-img
https://www.benchchem.com/product/b190125#potential-research-applications-of-2-amino-2-methylpropanamide
https://www.benchchem.com/product/b190125#potential-research-applications-of-2-amino-2-methylpropanamide
https://www.benchchem.com/product/b190125#potential-research-applications-of-2-amino-2-methylpropanamide
https://www.benchchem.com/product/b190125#potential-research-applications-of-2-amino-2-methylpropanamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b190125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

